Cas no 342618-22-8 (1-(1-Bromopropan-2-yl)-2-methoxy-4-methylbenzene)

• Product Name: 1-(1-Bromopropan-2-yl)-2-methoxy-4-methylbenzene
• CAS No: 342618-22-8
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• CID: 5964091
• PubChem ID: 12469446
• Update Time: 2025-05-23

1-(1-Bromopropan-2-yl)-2-methoxy-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• EN300-1921274
• 342618-22-8
• 1-(1-bromopropan-2-yl)-2-methoxy-4-methylbenzene
• 1-(1-Bromopropan-2-yl)-2-methoxy-4-methylbenzene

• Inchi： 1S/C11H15BrO/c1-8-4-5-10(9(2)7-12)11(6-8)13-3/h4-6,9H,7H2,1-3H3
• InChI Key： AALHFTNITRSQNY-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=CC(C)=CC=1OC

Computed Properties

• Exact Mass: 242.03063g/mol
• Monoisotopic Mass: 242.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(1-Bromopropan-2-yl)-2-methoxy-4-methylbenzene

1-(1-Bromopropan-2-yl)-2-methoxy-4-methylbenzene: A Comprehensive Overview

1-(1-Bromopropan-2-yl)-2-methoxy-4-methylbenzene, also known by its CAS number 342618-22-8, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in drug discovery, material science, and organic synthesis. The molecule consists of a benzene ring substituted with a brominated propan-2-yl group, a methoxy group, and a methyl group, making it a valuable intermediate in numerous chemical reactions.

The synthesis of 1-(1-Bromopropan-2-yl)-2-methoxy-4-methylbenzene typically involves multi-step processes, often starting from readily available aromatic compounds. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have explored the use of transition metal catalysts to facilitate coupling reactions, which are pivotal in constructing the complex architecture of this compound.

In terms of physical properties, 342618-22-8 exhibits a melting point of approximately 55°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents like dichloromethane and diethyl ether makes it suitable for various laboratory applications. The compound's stability under thermal and oxidative conditions has been thoroughly investigated, with studies indicating moderate stability that can be enhanced through appropriate storage conditions.

The chemical reactivity of 1-(1-Bromopropan-2-yl)-2-methoxy-4-methylbenzene is influenced by the electron-donating methoxy and methyl groups on the benzene ring. These substituents activate specific positions on the ring for electrophilic substitution reactions, which are critical in forming derivatives with diverse functionalities. Recent research has highlighted its utility as a precursor in the synthesis of biologically active molecules, particularly in the development of new drug candidates targeting various diseases.

In the field of materials science, 342618-22-8 has been employed as a building block for constructing advanced materials such as polymers and nanoparticles. Its ability to undergo controlled polymerization under specific conditions has opened avenues for creating materials with tailored properties for applications in electronics and biomedical engineering.

The application of 1-(1-Bromopropan-2-yl)-2-methoxy-4-methylbenzene extends to organic synthesis where it serves as an intermediate in the preparation of complex heterocyclic compounds. Its brominated side chain provides an excellent site for nucleophilic substitution reactions, enabling the construction of diverse molecular frameworks. Recent studies have demonstrated its role in synthesizing bioactive compounds with potential anticancer and antimicrobial activities.

In terms of safety and handling, while 342618-22-8 is not classified as a hazardous material under standard conditions, proper precautions should be taken during its handling to avoid exposure to skin or inhalation. Storage in a cool, dry place away from incompatible materials is recommended to maintain its stability.

The future prospects for 1-(1-Bromopropan-2-yl)-2-methoxy-4-methylbenzene are promising, with ongoing research exploring its potential in green chemistry and sustainable processes. As demand for environmentally friendly chemical intermediates grows, this compound is expected to play an increasingly important role in both academic and industrial settings.